1-(Cyclohex-3-en-1-ylmethyl)-4-(3,4-dimethoxybenzyl)piperazine
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Description
1-(Cyclohex-3-en-1-ylmethyl)-4-(3,4-dimethoxybenzyl)piperazine is an organic compound that belongs to the class of piperazines. Piperazines are a group of chemicals that have a wide range of applications in medicinal chemistry, particularly as central nervous system agents. This compound features a cyclohexene ring, a dimethoxybenzyl group, and a piperazine ring, making it structurally unique and potentially useful in various scientific fields.
Properties
Molecular Formula |
C20H30N2O2 |
|---|---|
Molecular Weight |
330.5 g/mol |
IUPAC Name |
1-(cyclohex-3-en-1-ylmethyl)-4-[(3,4-dimethoxyphenyl)methyl]piperazine |
InChI |
InChI=1S/C20H30N2O2/c1-23-19-9-8-18(14-20(19)24-2)16-22-12-10-21(11-13-22)15-17-6-4-3-5-7-17/h3-4,8-9,14,17H,5-7,10-13,15-16H2,1-2H3 |
InChI Key |
NXVJTMQQTWLWGI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)CC3CCC=CC3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(Cyclohex-3-en-1-ylmethyl)-4-(3,4-dimethoxybenzyl)piperazine typically involves the following steps:
Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with diethylene glycol in the presence of a catalyst such as hydrochloric acid.
Attachment of the Cyclohexene Group: The cyclohexene group can be introduced via a nucleophilic substitution reaction. Cyclohex-3-en-1-ylmethyl chloride can react with the piperazine ring in the presence of a base like sodium hydroxide.
Introduction of the Dimethoxybenzyl Group: The final step involves the reaction of the intermediate product with 3,4-dimethoxybenzyl chloride in the presence of a base such as potassium carbonate.
Industrial Production Methods
Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. This would involve optimizing reaction conditions to maximize yield and purity, using industrial reactors, and ensuring proper handling and disposal of reagents and by-products.
Chemical Reactions Analysis
Types of Reactions
1-(Cyclohex-3-en-1-ylmethyl)-4-(3,4-dimethoxybenzyl)piperazine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, potentially leading to the formation of ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, which may reduce double bonds or other reducible groups.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl or cyclohexene positions, using reagents like sodium hydride or lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic conditions.
Reduction: Hydrogen gas with palladium on carbon.
Substitution: Sodium hydride in anhydrous conditions.
Major Products
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Saturated hydrocarbons or alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential interactions with biological targets, such as receptors or enzymes.
Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.
Industry: Used in the development of new materials or as an intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 1-(Cyclohex-3-en-1-ylmethyl)-4-(3,4-dimethoxybenzyl)piperazine is not fully understood, but it is believed to interact with various molecular targets, including:
Receptors: It may bind to specific receptors in the central nervous system, modulating their activity.
Enzymes: It could inhibit or activate certain enzymes, affecting biochemical pathways.
Ion Channels: It might influence ion channels, altering cellular excitability.
Comparison with Similar Compounds
Similar Compounds
1-Benzylpiperazine: A stimulant with structural similarities but different pharmacological effects.
1-(3,4-Methylenedioxybenzyl)piperazine: Known for its psychoactive properties.
1-(Cyclohexylmethyl)piperazine: Shares the cyclohexylmethyl group but lacks the dimethoxybenzyl group.
Uniqueness
1-(Cyclohex-3-en-1-ylmethyl)-4-(3,4-dimethoxybenzyl)piperazine is unique due to the combination of its cyclohexene, dimethoxybenzyl, and piperazine moieties
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